7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C21H13FN2O4S
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 7-fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H13FN2O4S/c1-27-13-4-2-3-11(9-13)17-16-18(25)14-10-12(22)5-6-15(14)28-19(16)20(26)24(17)21-23-7-8-29-21/h2-10,17H,1H3
• InChI Key: SSQACXFHACFPAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=C(C3=O)C=C(C=C5)F

Description

7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a fluorinated heterocyclic compound featuring a chromeno[2,3-c]pyrrole core substituted with a 3-methoxyphenyl group at position 1, a thiazol-2-yl moiety at position 2, and a fluorine atom at position 5. This compound belongs to a class of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, which are synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions .

Biological Activity

7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound known for its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action based on diverse research findings.

• Molecular Formula : C21H19FN2O5S
• Molecular Weight : 430.5 g/mol
• CAS Number : 879924-41-1

Antimicrobial Activity

Research indicates that compounds similar to 7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant antimicrobial properties. For instance, benzothiazole derivatives demonstrated notable in vitro activity against Mycobacterium tuberculosis with IC50 values ranging from 7.7 to 11.1 μM . The presence of the thiazole moiety is crucial for enhancing antimicrobial efficacy.

Anticancer Potential

Chromenopyrrole compounds have been studied for their anticancer properties. They may induce apoptosis in cancer cells through various mechanisms, including the inhibition of topoisomerase II and interaction with DNA . A study highlighted that derivatives of pyrrole showed promising results in inhibiting cell proliferation in various cancer cell lines.

Anti-inflammatory Effects

Compounds containing the chromeno-pyrrole structure have been reported to exhibit anti-inflammatory effects. In vitro studies have shown that these compounds can inhibit pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases .

The mechanism by which 7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its biological effects is thought to involve:

• DNA Interaction : Binding to DNA and interfering with replication and transcription processes.
• Enzyme Inhibition : Inhibition of key enzymes such as topoisomerases and kinases involved in cell cycle regulation.
• Cytokine Modulation : Alteration of cytokine production leading to reduced inflammation.

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (μM)	Remarks
Compound 7a	Antimicrobial	7.7 ± 0.8	Effective against M. tuberculosis
Compound 7e	Antimicrobial	9.2 ± 1.5	High efficacy against bacterial strains
Pyrrole Derivative	Anticancer	Varies	Induces apoptosis in cancer cells

Case Study 1: Antimicrobial Efficacy

A study tested the antimicrobial activity of various thiazole derivatives against Mycobacterium tuberculosis. The results indicated that compounds with structural similarities to our target compound showed IC50 values significantly lower than traditional antibiotics .

Case Study 2: Anti-inflammatory Mechanisms

In a controlled study on inflammatory responses in vitro, a derivative of the chromeno-pyrrole structure was shown to reduce TNF-alpha levels by over 50%, indicating strong anti-inflammatory potential .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several promising biological activities:

• Anticancer Properties :
  • Studies have shown that derivatives of similar structures can inhibit cancer cell proliferation. The presence of the thiazole and chromeno-pyrrole moieties is believed to contribute to this activity by interacting with cellular pathways involved in tumor growth and metastasis .
• Antioxidant Activity :
  • Compounds containing methoxyphenyl groups are often associated with antioxidant properties. This compound's structure suggests it may scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases .
• Anti-inflammatory Effects :
  • The thiazole ring is known for its anti-inflammatory properties. Preliminary studies suggest that this compound may reduce inflammation markers in vitro, which could be beneficial in treating chronic inflammatory conditions .

Synthesis and Derivatives

The synthesis of 7-Fluoro-1-(3-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. The compound can be modified to create various derivatives that enhance its biological activity or alter its pharmacokinetic properties.

Case Studies

Several studies have focused on the applications of similar compounds:

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated that chromeno-pyrrole derivatives inhibit tumor growth in breast cancer models.
Study B	Antioxidant Properties	Showed significant free radical scavenging activity compared to standard antioxidants like ascorbic acid.
Study C	Anti-inflammatory Effects	Reported reduction in pro-inflammatory cytokines in animal models of arthritis.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share structural or functional similarities with 7-fluoro-1-(3-methoxyphenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. Key comparisons are outlined below:

Key Findings

Impact of Fluorine vs. Chlorine: The 7-fluoro derivative exhibits higher metabolic stability compared to the 7-chloro analog due to fluorine’s strong C-F bond and reduced susceptibility to oxidative degradation .

Thiazole vs. Thiadiazole Substituents :

• Thiazole (as in the target compound) provides a planar heterocycle conducive to π-π interactions with biological targets, such as enzymes or receptors .
• Thiadiazole () introduces an additional nitrogen atom, increasing polarity and hydrogen-bonding capacity, which may improve solubility but reduce membrane permeability .

Aryl Group Variations :

• The 3-methoxyphenyl group in the target compound balances electron-donating effects (via methoxy) with moderate steric bulk, optimizing both solubility and target binding .
• The 4-isopropylphenyl group () enhances lipophilicity, favoring blood-brain barrier penetration but risking off-target effects .

Synthetic Efficiency: The one-pot multicomponent reaction () enables rapid diversification of the chromeno[2,3-c]pyrrole core, with yields exceeding 80% for optimized substrates . Thiadiazole-containing analogs () require multi-step syntheses, reducing overall efficiency .